Cas no 149231-66-3 (N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine)

N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine is a synthetic tetrapeptide derivative featuring an N-terminal acetyl group and a C-terminal 4-nitrophenyl-modified asparagine residue. This compound is primarily utilized in peptide research and pharmaceutical development due to its well-defined structure and functional groups, which facilitate selective modifications and enzymatic studies. The inclusion of tyrosine, valine, and alanine residues enhances its utility in probing peptide-protein interactions and substrate specificity. The 4-nitrophenyl moiety serves as a chromophore, enabling spectrophotometric detection in kinetic assays. Its high purity and stability make it suitable for applications in mechanistic studies and as a reference standard in analytical chemistry.

N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine structure

149231-66-3 structure

Product Name:N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine

CAS No:149231-66-3

MF:C₂₉H₃₆N₆O₁₀

MW:628.630347251892

MDL:MFCD00274387

CID:136588

PubChem ID:329825867

Update Time:2025-06-08

N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine Chemical and Physical Properties

Names and Identifiers

- L-a-Asparagine,N-acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-
- (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-(4-nitroanilino)-4-oxobutanoic acid
- Ac-Tyr-Val-Ala-Asp-pNA
- Ac-YVAD-pNA
- ACYVAD-PNA
- N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine
- Ac-Tyr-Val-Ala-Asp-paranitroanilide
- Caspase-1 Substrate IV,Colorimetric
- IL-1beta Converting Enzyme (ICE) Colorimetric Substrate
- AC-TYR-VAL-ALA-ASP-PNA: AC-YVAD-PNA
- Caspase-1 substrate (Chromogenic)
- N-α-acetyl-Tyr-Val-Ala-Asp-p-nitroanilide
- ACETYL-YVAD-PNA
- ICE SUBSTRATE IV
- REF DUPL: Ac-Tyr-Val-Ala-Asp-pNA
- IL-1B CONVERTING ENZYME SUBSTRATE IV
- N-acetyl-tyr-val-ala-asp P-nitroanilide
- CASPASE-1 SUBSTRATE IV, COLORIMETRIC
- Ac-YVAD-pNA, >=98% (HPLC)
- CS-0108055
- MFCD00274387
- J-008571
- (4S,7S,10S,13S)-4-(4-hydroxybenzyl)-7-isopropyl-10-methyl-13-(4-nitrophenylcarbamoyl)-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
- N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-alpha-asparagine
- DTXSID30440596
- SCHEMBL7694593
- HY-P2091
- 149231-66-3
- N-Acetyl-Tyr-Val-Ala-Asp-p-nitroanilide
- MDL： MFCD00274387
- Inchi： 1S/C29H36N6O10/c1-15(2)25(34-28(42)22(31-17(4)36)13-18-5-11-21(37)12-6-18)29(43)30-16(3)26(40)33-23(14-24(38)39)27(41)32-19-7-9-20(10-8-19)35(44)45/h5-12,15-16,22-23,25,37H,13-14H2,1-4H3,(H,30,43)(H,31,36)(H,32,41)(H,33,40)(H,34,42)(H,38,39)/t16-,22-,23-,25-/m0/s1
- InChI Key： YDPNOCSPPGFBPX-XNHCRPTKSA-N
- SMILES： O=C([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O)N[C@@H](C)C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC(=O)O)=O

Computed Properties

Exact Mass: 628.24900
Monoisotopic Mass: 628.24929137g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 45
Rotatable Bond Count: 20
Complexity: 1080
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 249Å²

Experimental Properties

PSA: 248.85000
LogP: 2.75110

N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine Pricemore >>

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TRC	A189745-1mg	N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine	149231-66-3		1mg	$ 75.00	2023-04-19
TRC	A189745-5mg	N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine	149231-66-3		5mg	$ 87.00	2023-04-19
TRC	A189745-10mg	N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine	149231-66-3		10mg	$ 155.00	2023-04-19
TRC	A189745-25mg	N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine	149231-66-3		25mg	$ 305.00	2023-04-19
TRC	A189745-100mg	N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-nitrophenyl)-L-α-asparagine	149231-66-3		100mg	$ 907.00	2023-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5778-1mg	Ac-YVAD-pNA	149231-66-3	98%	1mg	￥377.00	2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5778-5mg	Ac-YVAD-pNA	149231-66-3	98%	5mg	￥976.00	2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5778-10mg	Ac-YVAD-pNA	149231-66-3	98%	10mg	￥1764.00	2023-09-10
abcr	AB351522-5 mg	N-Acetyl-Tyr-Val-Ala-Asp-p-nitroanilide; .	149231-66-3		5mg	€257.50	2023-04-26
abcr	AB351522-25 mg	N-Acetyl-Tyr-Val-Ala-Asp-p-nitroanilide; .	149231-66-3		25mg	€881.50	2023-04-26